(R)-1,2-didecanoylglycerol

• Molecular Formula: C23H44O5
• Molecular Weight: 400.6 g/mol
• IUPAC Name: [(2R)-2-decanoyloxy-3-hydroxypropyl] decanoate
• InChI: InChI=1S/C23H44O5/c1-3-5-7-9-11-13-15-17-22(25)27-20-21(19-24)28-23(26)18-16-14-12-10-8-6-4-2/h21,24H,3-20H2,1-2H3/t21-/m1/s1
• InChI Key: GNSDEDOVXZDMKM-OAQYLSRUSA-N
• Isomeric SMILES: CCCCCCCCCC(=O)OC[C@@H](CO)OC(=O)CCCCCCCCC
• Canonical SMILES: CCCCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCCCC

Description

(R)-1,2-didecanoylglycerol is a 1,2-didecanoylglycerol. It is an enantiomer of a (S)-1,2-didecanoylglycerol.

Scientific Research Applications

Diacylglycerol (DAG) Synthesis Methods and Functionalities

Diacylglycerol (DAG), including compounds such as (R)-1,2-didecanoylglycerol, has attracted significant interest due to its multiple functionalities and health benefits. It is used in various lipid systems and is recognized for its potential as an emulsifier, crystallization modifier, and functional ingredient in fat-based products. Despite these benefits, DAG's stability, particularly in high temperatures, is a concern, leading to potential formation of harmful compounds. Addressing these stability issues through medium-chain DAG synthesis, antioxidant incorporation, or microencapsulation technologies is a promising area for future research (Lee et al., 2020).

Medium-Chain Triglycerides (MCT) and Weight Management

(R)-1,2-didecanoylglycerol, being a part of the broader category of medium-chain triglycerides (MCTs), has been studied for its impact on food intake and weight management. MCTs are known to potentially reduce consumption and subsequent weight gain in animals. However, the long-term effects may vary, and the adaptation of animals to new metabolic conditions needs further investigation (Ferreira et al., 2014).

Neonatal Nutrition and Metabolism

The unique digestive and metabolic properties of MCTs, which include compounds like (R)-1,2-didecanoylglycerol, make them suitable as a digestible energy source for neonates. Research has demonstrated that MCT utilization improves rapidly postnatally, likely due to the development of pancreatic lipase. The influence of fatty acid chain length and emulsification on MCT utilization has been highlighted, suggesting that factors like triacylhexanoate are utilized at the highest rates. Further research on the metabolic pathways of these compounds, particularly in neonates, could provide valuable insights (Odle, 1997).

Pyrolysis for Renewable Fuels and Chemicals

Pyrolysis of triglyceride materials, which include compounds such as (R)-1,2-didecanoylglycerol, represents a promising method for producing renewable fuels and chemicals. The process involves thermal and catalytic cracking, with reaction products and efficiency heavily dependent on the catalyst type and reaction conditions. The potential of this method in the production of diesel-like or gasoline-like fractions is significant, offering a sustainable alternative for fuel and chemical production (Maher & Bressler, 2007).